Cas no 866783-12-2 ({[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1(6),2,4-trien-7-yl]methyl}(methyl)amine)

• Product Name: {[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1(6),2,4-trien-7-yl]methyl}(methyl)amine
• CAS No: 866783-12-2
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 858206
• PubChem ID: 11499437
• Update Time: 2025-07-15

{[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1(6),2,4-trien-7-yl]methyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(3,4-DiMethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl)-N-MethylMethanaMine
• (1S)-4,5-Dimethoxy-1-[(methylamino)methyl]benzocyclobutane
• 1-[(7S)-3,4-dimethoxy-7-bicyclo[4.2.0]octa-1,3,5-trienyl]-N-methylmethanamine
• {[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1(6),2,4-trien-7-yl]methyl}(methyl)amine
• (7S)-3,4-Dimethoxy-N-methylbicyclo[4.2.0]octa-1,3,5-triene-7-methanamine (ACI)
• ((7S)-3,4-Dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl)-N-methylmethanamine
• (S)-(4,5-DiMethoxy-1,2-dihydrocyclobutabenzen-1-yl)-N-MethylMethanaMine
• (S)-N-[(4,5-Dimethoxybenzocyclobutan-1-yl)methyl]-N-(methyl)amine
• 1-((7S)-3,4-Dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl)-N-methylmethanamine
• SH7YT359XL
• (1S)-4,5-dimethoxy-1-(methylaminomethyl)benzocyclobutane
• (3,4-Dimethoxy-bicyclo(4.2.0)octa-1 (6),2,4-trien-7-ylmethyl)-methyl-am ine
• SAVVFXUMMFHSJC-SECBINFHSA-N
• (S)-1-(3,4-Dimethoxybicyclo(4.2.0)octa-1,3,5-trien-7-yl)-N-methylmethanamine
• (((7S)-3,4-Dimethoxybicyclo(4.2.0)octa-1(6),2,4-trien-7-yl)methyl)(methyl)amine
• 866783-12-2
• DTXSID30467607
• UNII-SH7YT359XL
• [(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]-N-methylmethanamine
• 1-[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]-N-methyl-methanamine
• {[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}methylamine
• (1S)-4,5-dimethoxy-1-(methylaminomethyl)-benzocyclobutane
• (3,4-DIMETHOXY-BICYCLO(4.2.0)OCTA-1 (6),2,4-TRIEN-7-YLMETHYL)-METHYLAMINE
• Bicyclo(4.2.0)octa-1,3,5-triene-7-methanamine, 3,4-dimethoxy-N-methyl-, (7S)-
• CS-0055029
• DB-344505
• (1S)-4,5-dimethyloxy-1-(methylaminomethyl)-benzocyclobutane
• 4,5-DIMETHOXY-1-(N-METHYLAMINOMETHYL)BENZOCYCLOBUTANE
• (1S)-1-(3,4-DIMETHOXYBICYCLO[4.2.0]OCTA-1,3,5-TRIEN-7-YL)-N-METHYLMETHANAMINE
• (1S)-4,5-Dimethoxy-1-(methylaminoethyl)benzocyclobutane
• SCHEMBL221006

• MDL： MFCD09264099
• Inchi： 1S/C12H17NO2/c1-13-7-9-4-8-5-11(14-2)12(15-3)6-10(8)9/h5-6,9,13H,4,7H2,1-3H3/t9-/m1/s1
• InChI Key： SAVVFXUMMFHSJC-SECBINFHSA-N
• SMILES： C([C@H]1CC2C=C(C(=CC1=2)OC)OC)NC

Computed Properties

• Exact Mass: 207.12600
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.49000
• LogP: 1.95380

{[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1(6),2,4-trien-7-yl]methyl}(methyl)amine Security Information

• Storage Condition：Sealed in dry,2-8°C(BD257887)

Additional information on {[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1(6),2,4-trien-7-yl]methyl}(methyl)amine

Introduction to {[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1(6),2,4-trien-7-yl]methyl}(methyl)amine (CAS No. 866783-12-2)

{[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1(6),2,4-trien-7-yl]methyl}(methyl)amine (CAS No. 866783-12-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique bicyclic structure and the presence of methoxy groups, which contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of {[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1(6),2,4-trien-7-yl]methyl}(methyl)amine is particularly noteworthy due to its intricate arrangement of carbon atoms in a bicyclo[4.2.0]octa-1(6),2,4-triene framework. The presence of the (7S) stereochemistry and the methoxy substituents at positions 3 and 4 further enhance its structural complexity and biological activity. This compound has been the subject of numerous studies aimed at elucidating its pharmacological properties and potential therapeutic uses.

Recent research has highlighted the potential of {[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1(6),2,4-trien-7-yl]methyl}(methyl)amine in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders, particularly those involving neurodegeneration. Studies have shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, {[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1(6),2,4-trien-7-yl]methyl}(methyl)amine has also been investigated for its anti-inflammatory and antioxidant activities. These properties make it a potential candidate for the treatment of inflammatory diseases and conditions associated with oxidative stress. Preclinical studies have demonstrated that this compound can effectively reduce inflammation and oxidative damage in various cellular and animal models.

The synthesis of {[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1(6),2,4-trien-7-yl]methyl}(methyl)amine is a challenging task due to its complex structure. However, recent advances in synthetic chemistry have led to the development of efficient methods for its preparation. These methods typically involve multi-step reactions that carefully control the stereochemistry and functional group placement to ensure the desired product is obtained with high purity and yield.

The biological activity of {[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1(6),2,4-trien-7-yl]methyl}(methyl)amine has been extensively studied using a variety of in vitro and in vivo models. In cell culture experiments, this compound has been shown to exhibit potent neuroprotective effects by inhibiting apoptosis and promoting neuronal survival under conditions of oxidative stress and excitotoxicity. Animal studies have further confirmed these findings, demonstrating that administration of this compound can significantly improve cognitive function and reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Beyond its neuroprotective effects, {[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1(6),2,4-trien-7-yl]methyl}(methyl)amine has also shown promise in other therapeutic areas. For example, it has been investigated for its potential as an anti-cancer agent due to its ability to induce apoptosis in cancer cells while sparing normal cells. Preclinical studies have demonstrated that this compound can selectively target cancer cells by disrupting key signaling pathways involved in cell proliferation and survival.

The safety profile of {[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1(6),2,4-trien-7-yl]methyl}(methyl)amine is an important consideration for its potential use as a therapeutic agent. To date, preclinical studies have indicated that this compound is well-tolerated at effective doses with minimal side effects observed in animal models. However, further research is needed to fully evaluate its safety profile in humans.

In conclusion, {[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1(6),2,4-trien-7-yl]methyl}(methyl)amine (CAS No. 866783-12-2) represents a promising lead compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a novel therapeutic agent in the treatment of neurological disorders, inflammatory diseases, and cancer.